Cas no 7124-94-9 (1,2,3,4,5,6-hexahydro-2-benzazocine)

• Product Name: 1,2,3,4,5,6-hexahydro-2-benzazocine
• CAS No: 7124-94-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 3029738
• PubChem ID: 13698159
• Update Time: 2025-04-21

1,2,3,4,5,6-hexahydro-2-benzazocine Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,6-Hexahydro-benzo[c]azocine
• 1,2,3,4,5,6-hexahydro-2-benzazocine
• CHEMBL116945
• 2-Benzazocine, 1,2,3,4,5,6-hexahydro-
• UNII-8H8W6577DV
• HAA12494
• 1,2,3,4,5,6-Hexahydrobenzo[c]azocine
• Z1262564835
• EN300-1601984
• BDBM50052889
• 7124-94-9
• 8H8W6577DV
• SCHEMBL4503618
• 1,2,3,4,5,6-Hexahydro-benz(C)azocine
• PD179121

• Inchi： 1S/C11H15N/c1-2-7-11-9-12-8-4-3-6-10(11)5-1/h1-2,5,7,12H,3-4,6,8-9H2
• InChI Key： QLEFVMRRZCGFFA-UHFFFAOYSA-N
• SMILES： N1CC2C=CC=CC=2CCCC1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzazocines